BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling guidelines for DL-
Methionine-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090

An In-Depth Technical Guide to the Safe Handling and Use of DL-Methionine-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Methionine-d4, a
stable isotope-labeled version of the essential amino acid DL-methionine. While deuterated
compounds are generally stable and non-radioactive, their chemical and physical properties
necessitate adherence to strict laboratory safety protocols to ensure user safety, experimental
integrity, and compound stability.[1] This document outlines the substance's properties,
potential hazards, handling procedures, and relevant biological context, drawing upon safety
data for its non-deuterated counterpart, DL-Methionine, where specific data for the deuterated
form is unavailable.

Chemical and Physical Properties

DL-Methionine-d4 is a white to off-white solid powder.[2] As a deuterated compound, it is
primarily used as a tracer or an internal standard for quantitative analysis in techniques like
NMR, GC-MS, or LC-MS.[3] The substitution of hydrogen with deuterium can potentially
influence the pharmacokinetic and metabolic profiles of molecules, a key consideration in drug
development.[4][5]
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Property Data Reference(s)
DL-2-Amino-4-
Chemical Name (methylthio)butyric-3,3,4,4-d4
acid
CAS Number 93709-61-6
Molecular Formula CsH7DaNO2S
Molecular Weight 153.24 g/mol
White to Off-White Crystalline
Appearance
Powder
Melting Point 225 - 230°C
N Slightly soluble in water and
Solubility
methanol.
Stable under recommended
. storage conditions; sensitive to
Stability o
strong oxidizing agents,
moisture, and potentially light.
Room Temperature or
Refrigerated (0-6°C). For long-
Storage Temperature term storage, -20°C is

recommended for the powder

and -80°C for solutions.

Hazard Identification and Toxicology

While DL-Methionine is generally considered non-hazardous under GHS classifications,
prudent laboratory practices should always be observed. Some data sheets indicate it may
cause mild irritation to the skin, eyes, and respiratory tract. The primary risks associated with
handling the powdered form include inhalation of dust and the potential for dust to form
explosive mixtures with air.
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Hazard Type Description Reference(s)

o Not classified as hazardous
GHS Classification _ _
according to most regulations.

Eye Contact: May cause
irritation and redness. Skin
Contact: May cause mild skin
) irritation. Inhalation: Inhalation

Potential Health Effects )
of dust may cause respiratory
tract irritation. Ingestion: May
cause irritation of the digestive

tract.

Specific LDso data for DL-
Methionine-d4 is not readily
available. For non-deuterated
DL-Methionine, high doses
have been shown to elevate
plasma homocysteine levels,
which is a concern for
Toxicological Data cardiovascular health. A
significantly large, mistaken
dose (10x a typical loading
dose) in a human resulted in
death. In animal studies, very
high doses infused in sheep
led to acute nephrosis and

hemolytic anemia.

Safety and Handling Procedures

Adherence to proper handling procedures is critical to minimize exposure and maintain the
integrity of the compound.

Engineering Controls
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Use process enclosures, local exhaust ventilation (such as a chemical fume hood), or other
engineering controls to keep airborne levels of dust below recommended exposure limits.
Ensure that eyewash stations and safety showers are readily accessible in the work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling DL-Methionine-d4 powder.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile or latex) to prevent skin
exposure. Lab coats or other protective clothing should be worn.

o Respiratory Protection: For operations generating dust, use a NIOSH (US) or EN 149 (EU)
approved dust mask or respirator.

Storage and Stability

Proper storage is crucial to prevent degradation and maintain isotopic purity.

o General Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container to
prevent moisture ingress.

e Protection from Contaminants: DL-Methionine contains sulfur and can be sensitive to
oxidation; limit its exposure to air. Avoid contact with strong oxidizing agents.

o Deuterated Compound Specifics: To prevent H-D exchange, which can compromise isotopic
enrichment, store the compound as a solid under an inert atmosphere (e.g., argon or
nitrogen) and avoid contact with protic solvents. If the compound is light-sensitive, store it in
amber vials or protect it from light.

Spill and Disposal Procedures

In the event of a spill, immediately implement the following procedures:

» Containment: Avoid generating dust.
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e Clean-up: Vacuum or carefully sweep up the material and place it into a suitable, sealed
disposal container.

o Decontamination: Wash the spill site thoroughly after material pickup is complete.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations. Offer surplus and non-recyclable solutions to a licensed disposal
company.

First Aid Measures

In case of exposure, follow these first aid guidelines. In all cases, seek medical attention if
symptoms persist or if you feel unwell.
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Exposure Route First Aid Procedure Reference(s)

Remove from exposure and

move to fresh air immediately.
Inhalation If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

Flush skin with plenty of water

for at least 15 minutes while
Skin Contact removing contaminated

clothing. Wash the affected

area with soap and water.

Rinse cautiously with water for

at least 15 minutes,

occasionally lifting the upper
Eye Contact )

and lower eyelids. Remove

contact lenses if present and

easy to do so.

Do NOT induce vomiting. If the
person is conscious and alert,

Ingestion rinse their mouth and have
them drink 2-4 cupfuls of
water.

Experimental Protocols and Workflows

The following sections provide a generalized workflow and a standard protocol for handling DL-
Methionine-d4 in a research setting.

General Handling and Preparation Workflow

This workflow outlines the key steps for safely handling DL-Methionine-d4 from receipt to
disposal, emphasizing critical safety and stability checkpoints.
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4 N

Preparation Phase

1. Receive & Inspect
Verify compound integrity

2. Log & Store
Cool, dry, dark, sealed.
Consider inert atmosphere.

3. Don PPE
Gloves, Goggles, Lab Coat,
Respirator (if needed)

4. Weighing
Use ventilated enclosure.
Minimize dust.

5. Solubilization
Use appropriate anhydrous
deuterated solvent.

- J
Transfer to Experiment
4 Experimental & Disposal Phase A

6. Experimental Use
Tracer, Internal Standard, etc.

7b. Solid Waste
(e.g., contaminated tips)
Collect separately.

7a. Liquid Waste
Collect in sealed container.

8. Dispose Waste
Follow institutional EH&S protocol.

Click to download full resolution via product page

Caption: Workflow for safe handling of DL-Methionine-d4.
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Protocol: Preparation of a Stock Solution

This protocol provides a detailed methodology for the safe preparation of a stock solution from
powdered DL-Methionine-d4.

Preparation: Before starting, ensure the chemical fume hood is operational and the work
surface is clean. Assemble all necessary materials: DL-Methionine-d4 vial, appropriate
anhydrous deuterated solvent, glassware (e.g., volumetric flask), and pipettes.

Personal Protective Equipment: Don all required PPE, including a lab coat, chemical safety
goggles, and appropriate gloves. A dust mask or respirator should be used during the
weighing of the powder.

Weighing: Perform all weighing operations inside a chemical fume hood or a ventilated
balance enclosure to minimize inhalation risk. Tare a clean weigh boat on an analytical
balance. Carefully transfer the desired amount of DL-Methionine-d4 powder to the weigh
boat.

Transfer: Carefully transfer the weighed powder into the appropriate volumetric flask. Use a
funnel to prevent spillage.

Solubilization: Add a portion of the chosen anhydrous deuterated solvent to the flask. Gently
swirl the flask to dissolve the powder. Due to its slight solubility, sonication may be required
to fully dissolve the compound.

Final Volume: Once the solid is fully dissolved, add the solvent to the calibration mark on the
volumetric flask. Cap the flask and invert it several times to ensure the solution is
homogeneous.

Storage: Transfer the stock solution to a properly labeled storage vial. For long-term stability,
it is recommended to store solutions at -20°C or -80°C. The label should include the
compound name, concentration, solvent, preparation date, and your initials.

Clean-up: Dispose of any contaminated materials (e.g., weigh boat, pipette tips) in the
designated solid waste container. Clean all glassware and the work area thoroughly.

Biological Context and Signaling
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DL-Methionine is an essential amino acid that serves as a crucial component for protein
synthesis and as a substrate for other important amino acids like cysteine and taurine. Recent
research has also implicated DL-Methionine in the activation of specific cellular signaling

pathways.

Activation of Wnt/B-catenin Signaling

Studies in domestic pigeons have shown that dietary supplementation with DL-Methionine can
increase intestinal development by activating the Wnt/3-catenin signaling pathway. This
pathway is critical for cellular proliferation and differentiation. The proposed mechanism
involves DL-Methionine promoting the stabilization and nuclear translocation of 3-catenin,
which then activates target gene expression.
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Caption: Activation of Wnt/p-catenin signaling by DL-Methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b12400090?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Deuterated_Compounds_An_In_depth_Technical_Guide_to_Storage_and_Stability.pdf
https://www.chemicalbook.com/ProductChemicalPropertiesCB0689531_EN.htm
https://www.medchemexpress.com/dl-methionine-d4.html
https://file.medchemexpress.com/batch_PDF/HY-N0326S10/L-Methionine-d4-DataSheet-MedChemExpress.pdf
https://www.chemsrc.com/en/cas/67866-75-5_1552874.html
https://www.benchchem.com/product/b12400090#safety-and-handling-guidelines-for-dl-methionine-d4
https://www.benchchem.com/product/b12400090#safety-and-handling-guidelines-for-dl-methionine-d4
https://www.benchchem.com/product/b12400090#safety-and-handling-guidelines-for-dl-methionine-d4
https://www.benchchem.com/product/b12400090#safety-and-handling-guidelines-for-dl-methionine-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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